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Compound of Interest

Compound Name: HDAC2-IN-2

Cat. No.: B10805994 Get Quote

Product Name: HDAC2-IN-2 CAS Number: 332169-78-5 Molecular Formula: C₁₈H₁₅N₃O₃S

Molecular Weight: 353.40

Application Notes
HDAC2-IN-2 is an inhibitor of Histone Deacetylase 2 (HDAC2), an enzyme crucial for the

deacetylation of lysine residues on core histones.[1] This process leads to chromatin

condensation and transcriptional repression.[2] As a key regulator of gene expression, HDAC2

is involved in numerous cellular processes, including cell cycle progression and developmental

events.[1][3] Inhibition of HDAC2 can lead to histone hyperacetylation, resulting in a more open

chromatin structure and altered gene expression.[2] Consequently, HDAC2 is a significant

target in therapeutic research, particularly in oncology and neurology.[1] These notes provide

essential information on the long-term storage, stability, and handling of HDAC2-IN-2 to ensure

its integrity and performance in research applications.

Storage and Stability
The long-term stability of HDAC2-IN-2 is critical for obtaining reliable and reproducible

experimental results. Stability is dependent on the form of the compound (powder vs. solvent)

and the storage temperature.
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Form
Storage
Temperature

Shelf Life Source

Solid (Powder) -20°C 3 years [1]

In Solvent -80°C 6 months [1]

In Solvent -20°C 1 month [1]

Note: The provided stability data is based on information from commercial suppliers. It is highly

recommended to perform in-house stability testing for long-term projects or when using the

compound in assays sensitive to minor degradation.

Solubility
HDAC2-IN-2 is soluble in dimethyl sulfoxide (DMSO). For optimal solubility, the use of newly

opened, hygroscopic DMSO is recommended.[1] The preparation of stock solutions should be

done with care to avoid precipitation.

Data Summary: Solubility in DMSO

Solvent
Concentration
(for 23.81
mg/mL)

Molarity
Special
Instructions

Source

DMSO 23.81 mg/mL 67.37 mM

Ultrasonic

agitation and pH

adjustment to 3

with 1 M HCl

may be required.

[1]

Once prepared, it is crucial to aliquot the stock solution into single-use volumes to prevent

degradation from repeated freeze-thaw cycles.[1]

Experimental Protocols
Protocol 1: Preparation of Stock Solutions
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This protocol outlines the steps for preparing a stock solution of HDAC2-IN-2.

Materials:

HDAC2-IN-2 (solid powder)

Anhydrous/low-moisture DMSO

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Calibrated pipettes

Procedure:

Equilibrate the HDAC2-IN-2 vial to room temperature before opening to prevent moisture

condensation.

Weigh the desired amount of HDAC2-IN-2 powder using an analytical balance in a chemical

fume hood.

Add the appropriate volume of high-purity DMSO to achieve the desired concentration (e.g.,

for a 10 mM stock solution, add the corresponding volume of DMSO as per the supplier's

datasheet).

Vortex the solution thoroughly for 2-5 minutes to aid dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10

minutes.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[1]
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Protocol 2: General Protocol for Long-Term Stability
Assessment using HPLC
This protocol provides a general framework for assessing the long-term stability of HDAC2-IN-2
using a stability-indicating High-Performance Liquid Chromatography (HPLC) method. This

method is designed to separate the intact drug from its potential degradation products.

Objective: To determine the percentage of intact HDAC2-IN-2 remaining after storage under

specified conditions over time.

Materials and Equipment:

HPLC system with a UV detector

Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

HDAC2-IN-2 reference standard

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid or Trifluoroacetic acid (for mobile phase modification)

Temperature and humidity-controlled stability chambers

Procedure:

Method Development (Initial Setup):

Develop a reversed-phase HPLC method capable of resolving HDAC2-IN-2 from its

degradation products. A good starting point is a gradient elution with a mobile phase

consisting of water and acetonitrile with an acid modifier (e.g., 0.1% formic acid).

Perform forced degradation studies (stress testing) to generate degradation products. This

involves exposing the compound to harsh conditions such as acid, base, oxidation (e.g.,

H₂O₂), heat, and light.[4]
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Analyze the stressed samples to ensure the HPLC method can separate the main peak

(HDAC2-IN-2) from all degradation peaks. This confirms the method is "stability-

indicating".[4][5]

Stability Study Initiation (Time Zero):

Prepare a batch of HDAC2-IN-2 solution at a known concentration in the desired solvent

(e.g., DMSO).

Analyze this solution immediately using the validated stability-indicating HPLC method.

This is the "time zero" measurement. Record the peak area of the intact HDAC2-IN-2.

Place aliquots of the same solution in stability chambers under the desired storage

conditions (e.g., -80°C, -20°C, 4°C, room temperature).

Time-Point Analysis:

At predetermined time points (e.g., 1 week, 1 month, 3 months, 6 months), remove one

aliquot from each storage condition.

Allow the sample to thaw and reach room temperature.

Analyze the sample using the same HPLC method.

Record the peak area of the intact HDAC2-IN-2.

Data Analysis:

Calculate the percentage of HDAC2-IN-2 remaining at each time point relative to the time-

zero sample.

Remaining (%) = (Peak Area at Time X / Peak Area at Time Zero) * 100

Summarize the data in a table to track stability over time under different conditions.

Visualizations
HDAC2 Signaling Pathway
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Caption: Simplified HDAC2 signaling pathway in transcriptional repression.
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Caption: Experimental workflow for assessing the long-term stability of HDAC2-IN-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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